N-[4-(1,3-benzothiazol-2-yl)benzyl]-5-nitro-2-furamide

• Molecular Formula: C19H13N3O4S
• Molecular Weight: 379.4 g/mol
• IUPAC Name: N-[[4-(1,3-benzothiazol-2-yl)phenyl]methyl]-5-nitrofuran-2-carboxamide
• InChI: InChI=1S/C19H13N3O4S/c23-18(15-9-10-17(26-15)22(24)25)20-11-12-5-7-13(8-6-12)19-21-14-3-1-2-4-16(14)27-19/h1-10H,11H2,(H,20,23)
• InChI Key: PYVPTGJSRKETRL-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)N=C(S2)C3=CC=C(C=C3)CNC(=O)C4=CC=C(O4)[N+](=O)[O-]

Description

N-[4-(1,3-benzothiazol-2-yl)benzyl]-5-nitro-2-furamide, commonly known as BNIPQ, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields, including medicine and agriculture.

Mechanism of Action

The mechanism of action of BNIPQ is not fully understood, but studies suggest that it may work by inhibiting the activity of enzymes involved in various cellular processes, including DNA replication and protein synthesis. BNIPQ has also been shown to induce oxidative stress in cells, which can lead to cell death.
Biochemical and Physiological Effects:
Studies have shown that BNIPQ can induce apoptosis in cancer cells by activating various cellular pathways involved in programmed cell death. BNIPQ has also been shown to inhibit the growth of various plant pathogens by disrupting their cellular membranes and inhibiting their ability to reproduce.

Advantages and Limitations for Lab Experiments

One advantage of using BNIPQ in lab experiments is its potential as a novel therapeutic agent for treating cancer and neurodegenerative diseases. Additionally, BNIPQ's ability to inhibit the growth of plant pathogens makes it a potential alternative to traditional pesticides. However, one limitation of using BNIPQ in lab experiments is its limited availability and high cost.

Future Directions

There are several future directions for research on BNIPQ. One area of interest is investigating its potential use in combination with other anticancer drugs to enhance their effectiveness. Additionally, further studies are needed to fully understand the mechanism of action of BNIPQ and its potential use in treating neurodegenerative diseases. In agriculture, future research could focus on developing more efficient and cost-effective methods for synthesizing BNIPQ and testing its effectiveness against a wider range of plant pathogens.

Synthesis Methods

BNIPQ can be synthesized using a multi-step process that involves the reaction of 2-aminothiophenol with 2-nitrobenzaldehyde to form 2-(2-nitrobenzylideneamino)thiophenol. This intermediate is then reacted with furfural to produce BNIPQ.

Scientific Research Applications

BNIPQ has been studied for its potential applications in various fields, including medicine and agriculture. In medicine, BNIPQ has been shown to have anticancer properties, with studies demonstrating its ability to induce apoptosis in cancer cells. BNIPQ has also been investigated for its potential use in treating neurodegenerative diseases, such as Alzheimer's disease. In agriculture, BNIPQ has been studied for its ability to inhibit the growth of various plant pathogens, making it a potential alternative to traditional pesticides.